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Compound of Interest

Compound Name: Dorsomorphin

Cat. No.: B1670891 Get Quote

Technical Support Center: Dorsomorphin
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with

Dorsomorphin. The information addresses common challenges, particularly its insolubility in

aqueous media, to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is Dorsomorphin and what are its primary targets?

Dorsomorphin, also known as Compound C, is a potent, reversible, and ATP-competitive

inhibitor of AMP-activated protein kinase (AMPK), with a Ki value of 109 nM.[1][2][3][4][5] It is

also a selective inhibitor of the bone morphogenetic protein (BMP) type I receptors ALK2,

ALK3, and ALK6.[6][7][8][9][10][11][12] This inhibition blocks the BMP-mediated

phosphorylation of SMAD1/5/8.[7][8][9][10] Due to its dual activity, Dorsomorphin is widely

used in studies related to cell differentiation, developmental biology, and cancer research.[4][6]

Q2: I am observing precipitation after adding my Dorsomorphin stock solution to my aqueous

cell culture medium. What is the cause?

This is a common issue arising from Dorsomorphin's low solubility in aqueous solutions.[1][13]

Dorsomorphin is practically insoluble in water and ethanol.[1] The standard solvent for

dissolving Dorsomorphin is dimethyl sulfoxide (DMSO).[7] When a concentrated DMSO stock
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solution is diluted into an aqueous medium, the Dorsomorphin can precipitate out of the

solution due to the change in solvent polarity.

Q3: How can I prevent Dorsomorphin from precipitating in my cell culture medium?

Several steps can be taken to minimize precipitation:

Pre-warm the culture medium: Before adding the Dorsomorphin stock solution, warm the

cell culture medium to 37°C.[8]

Ensure a low final DMSO concentration: The final concentration of DMSO in the culture

medium should not exceed 0.5%.[8] High concentrations of DMSO can be toxic to cells.

Add the stock solution slowly while mixing: Gently agitate or swirl the medium as you add the

Dorsomorphin stock solution to facilitate rapid and even dispersion.

Use the supplemented medium immediately: It is recommended to use the medium

containing Dorsomorphin shortly after preparation to minimize the chances of precipitation

over time.[1]

Filter the final solution: After adding Dorsomorphin to the medium, you can filter it through a

0.2 µm low-protein binding filter to remove any micro-precipitates.[8]

Q4: What is the recommended solvent and concentration for a Dorsomorphin stock solution?

The recommended solvent for Dorsomorphin is DMSO.[7][14] A common stock solution

concentration is 10 mM.[3][8][15] To prepare a 10 mM stock solution, you can, for example,

reconstitute 5 mg of Dorsomorphin powder in 1.25 ml of DMSO.[3][15]

Q5: Are there any techniques to aid the dissolution of Dorsomorphin in DMSO?

Yes, to facilitate the dissolution of Dorsomorphin in DMSO, you can:

Warm the solution: Gently warm the tube at 37°C for 3-10 minutes.[1][8]

Use sonication: Shaking the solution in an ultrasonic bath can also help dissolve the

compound.[1][4]
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Q6: How should I store my Dorsomorphin stock solution?

Dorsomorphin powder should be stored at -20°C.[7][8] Once dissolved in DMSO, the stock

solution should be stored in aliquots at -20°C to avoid repeated freeze-thaw cycles.[3][8][15]

When stored properly, the lyophilized powder is stable for up to 24 months, and the solution is

stable for up to 3 months.[3][15]

Q7: Is there a water-soluble alternative to Dorsomorphin?

Yes, Dorsomorphin dihydrochloride is a water-soluble form of the compound.[2][5][10][16] This

salt form can be a suitable alternative if you are experiencing persistent solubility issues with

the freebase form in your aqueous experimental setup.[10]
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Problem Possible Cause Recommended Solution

Dorsomorphin powder will not

dissolve in DMSO.

Insufficient solvent or low

temperature.

Ensure you are using a

sufficient volume of fresh

DMSO. Gently warm the

solution to 37°C and/or use an

ultrasonic bath to aid

dissolution.[1][4][8]

Precipitate forms immediately

upon adding DMSO stock to

aqueous media.

Poor solubility of

Dorsomorphin in aqueous

solutions.

Pre-warm the aqueous

medium to 37°C before adding

the stock solution. Add the

stock solution slowly while

vortexing or stirring. Ensure

the final DMSO concentration

is below 0.5%.[8]

The final culture medium with

Dorsomorphin is cloudy or

contains visible particles.

Precipitation of Dorsomorphin

or other media components.

Filter the final supplemented

medium through a 0.2 µm low-

protein binding sterile filter

before adding it to the cells.[8]

Consider using the water-

soluble Dorsomorphin

dihydrochloride.[10]

Inconsistent experimental

results.

Degradation of Dorsomorphin

stock solution.

Aliquot the stock solution and

avoid repeated freeze-thaw

cycles. Store at -20°C for no

longer than 3 months.[3][15]

Observed cell toxicity.
High final DMSO

concentration.

Ensure the final concentration

of DMSO in your cell culture

medium does not exceed

0.5%.[8]

Quantitative Data Summary
Dorsomorphin Solubility
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Solvent Solubility Notes

DMSO ≥8.49 mg/mL[1]
Warming and sonication can

improve solubility.[1][4]

Water Insoluble[1]

Ethanol Insoluble[1]

Dorsomorphin Dihydrochloride Solubility

Solvent Solubility Notes

Water 100 mM (47.24 mg/mL[2])
Can be dissolved directly in

aqueous buffers.[17]

DMSO 20 mM[2] With gentle warming.[2]

PBS (pH 7.2) ~1 mg/mL[17]

Experimental Protocols
Protocol for Preparing a 10 mM Dorsomorphin Stock Solution in DMSO

Materials: Dorsomorphin powder (Molecular Weight: 399.5 g/mol ), anhydrous DMSO,

sterile microcentrifuge tubes.

Procedure:

Allow the Dorsomorphin powder vial to equilibrate to room temperature before opening.

To prepare a 10 mM stock solution from 5 mg of Dorsomorphin, add 1.25 mL of DMSO to

the vial.[3][15]

Gently vortex the solution to mix.

If the powder does not fully dissolve, warm the tube at 37°C for 3-10 minutes and/or place

it in an ultrasonic bath for a short period.[1][8]
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Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Store the aliquots at -20°C. Avoid repeated freeze-thaw cycles.[8][15]

Protocol for Preparing Working Solution in Cell Culture Medium

Materials: 10 mM Dorsomorphin stock solution in DMSO, pre-warmed (37°C) cell culture

medium.

Procedure:

Determine the final concentration of Dorsomorphin required for your experiment (e.g., 10

µM).

Calculate the volume of the 10 mM stock solution needed. For a 10 µM final concentration

in 10 mL of medium, you would need 10 µL of the stock solution.

Ensure the final DMSO concentration will be ≤ 0.5% (in this example, 10 µL in 10 mL is

0.1%).

While gently swirling the pre-warmed medium, slowly add the calculated volume of the

Dorsomorphin stock solution.

Use the supplemented medium immediately for your experiment.

(Optional) If you observe any cloudiness, filter the medium through a 0.2 µm sterile filter.

[8]
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Caption: Dorsomorphin inhibits both the BMP and AMPK signaling pathways.
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Stock Solution Preparation

Working Solution Preparation

Dorsomorphin Powder

Add DMSO (e.g., to 10 mM)

Warm (37°C) and/or Sonicate

10 mM Stock Solution

Aliquot and Store at -20°C

Slowly Add Stock to Medium
(Final DMSO ≤ 0.5%)

Pre-warm Aqueous Medium (37°C)

Gently Mix

Optional: Filter (0.2 µm)

Use Immediately

Click to download full resolution via product page

Caption: Recommended workflow for preparing Dorsomorphin solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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